Cas no 6493-92-1 ((S)-2-Methylbutyl acetate)

(S)-2-Methylbutyl acetate Properties

Names and Identifiers

• (S)-2-Methylbutyl acetate
• (2S)-2-Methyl-1-butanol acetate
• (+)-2-Methylbutylacetat
• (+)-Essigsaeure-< 2-methylbutyl> -ester
• (S)-1-acetoxy-2-methyl-butane
• 1-Butanol, 2-methyl-, acetate, (S)-
• 1-Butanol, 2-methyl-,acetate, (2S)-
• 1-Butanol,2-methyl-, acetate, (+)- (8CI)
• AG-G-43930
• CTK5C1894
• SCHEMBL12239784
• [(2S)-2-methylbutyl] acetate
• DTXSID40556410
• (2S)-2-Methylbutyl acetate
• 6493-92-1
• +Expand

• InChIKey： XHIUFYZDQBSEMF-UHFFFAOYSA-N
• Inchi： 1S/C7H14O2/c1-4-6(2)5-9-7(3)8/h6H,4-5H2,1-3H3/t6-/m0/s1
• SMILES： C(OCC(C)CC)(=O)C

Computed Properties

• Exact Mass: 130.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.099379685g/mol
• Heavy Atom Count: 9
• Complexity: 88.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 1.59560
• PSA: 26.3
• Refractive Index: 1.404
• Boiling Point: 135 ºC
• Flash Point: 35 ºC
• FEMA: 3644
• Density: 0.879